5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid

• Molecular Formula: C8H4FIN2O2
• Molecular Weight: 306.03 g/mol
• SMILES: C1=C(C=NC2=C1C(=C(N2)C(=O)O)I)F
• InChI: InChI=1S/C8H4FIN2O2/c9-3-1-4-5(10)6(8(13)14)12-7(4)11-2-3/h1-2H,(H,11,12)(H,13,14)
• InChIKey: YCHXPRWLYNRRJO-UHFFFAOYSA-N

5-Fluoro-3-iodo-7-azaindole-2-carboxylic Acid: Strategic Building Block

5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS 1936265-75-6, molecular formula C₈H₄FIN₂O₂, molecular weight 306.03 g/mol) is a heterocyclic compound belonging to the pyrrolo[2,3-b]pyridine (7-azaindole) class . This scaffold is a well-established hinge-binding motif in kinase inhibitor design, and the compound's three functional groups—a C5 fluorine atom, a C3 iodine atom, and a C2 carboxylic acid—collectively provide a dense, orthogonal functionalization handle set that distinguishes it from mono- or unsubstituted analogs [1]. Derivatives of 1H-pyrrolo[2,3-b]pyridine have demonstrated potent inhibitory activity against fibroblast growth factor receptors (FGFR1–4) with IC₅₀ values in the low nanomolar range (e.g., compound 4h: FGFR1 IC₅₀ = 7 nM, FGFR2 IC₅₀ = 9 nM, FGFR3 IC₅₀ = 25 nM, FGFR4 IC₅₀ = 712 nM), validating the scaffold's relevance for targeted cancer therapy [2].

7-Azaindole hinge-binding scaffold for kinase inhibitor research

Three orthogonal handles: C2-COOH, C3-I, C5-F enable sequential diversification

Supports divergent library synthesis without protecting group manipulation

• [1] Mérour, J.-Y.; Routier, S.; Suzenet, F.; Joseph, B. The Azaindole Framework in the Design of Kinase Inhibitors. Molecules 2014, 19, 19935–19979. View Source
• [2] Su, X.; Liu, Z.; Yue, L.; Wu, X.; Wei, W.; Que, H.; Ye, T.; Luo, Y.; Zhang, Y. Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Adv. 2021, 11, 20651–20661. View Source

5-Fluoro-3-iodo-7-azaindole-2-carboxylic Acid vs. Common Azaindole Analogs

The pyrrolo[2,3-b]pyridine scaffold's biological activity is exquisitely sensitive to both the position and identity of substituents [1]. The C5 fluorine modulates the electron density of the pyridine ring, influencing hinge-binding affinity and metabolic stability, while the C3 iodine serves as a superior leaving group for Pd-catalyzed cross-coupling reactions . Replacing the target compound with 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS 920978-94-5), which lacks the C3 iodine, eliminates the primary vector for C–C bond formation at the 3-position, forcing researchers to either accept a non-functionalizable scaffold or pursue less efficient C–H activation strategies. Conversely, substituting with 3-iodo-1H-pyrrolo[2,3-b]pyridine (CAS 23616-57-1) forfeits both the C5 fluorine, which is critical for tuning pharmacokinetic properties, and the C2 carboxylic acid required for amide conjugation . The precise 5-fluoro-3-iodo-2-carboxylic acid substitution pattern is therefore non-interchangeable with any single commercial analog.

5-Fluoro-2-carboxylic acid analog lacks C3-iodo, which may limit C3 diversification.

3-Iodo analog lacks C5-fluoro and C2-carboxylic acid, losing electronic tuning and amide conjugation.

Unsubstituted parent lacks halogen handles, which may shift metabolic stability profile.

• [1] Mérour, J.-Y.; Routier, S.; Suzenet, F.; Joseph, B. The Azaindole Framework in the Design of Kinase Inhibitors. Molecules 2014, 19, 19935–19979. View Source

Differentiation Evidence vs. Closest Analogs

Orthogonal Functional Handles vs. Analogs

The target compound possesses three chemically distinct, orthogonally addressable functional groups: a C3-iodo substituent participating in Pd-catalyzed cross-coupling (Suzuki, Sonogashira, Heck, Buchwald-Hartwig), a C2-carboxylic acid for amide or ester formation, and a C5-fluoro group modulating electronic properties . In contrast, the closest commercial analog 5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS 920978-94-5) offers only two reactive handles (C5-F and C2-COOH) with no C3 functionalization site for diversification. The 3-iodo analog without the 5-fluoro substituent (3-iodo-1H-pyrrolo[2,3-b]pyridine, CAS 23616-57-1) similarly provides only the C3-I handle without the carboxylic acid conjugation point. The target compound's three-handle architecture enables sequential, chemoselective transformations without protecting group manipulation, a capability not achievable with any single commercially available analog .

Orthogonal handles

Class-level

Target: 3 handles (C2-COOH, C3-I, C5-F) vs. analogs: 1–2 handles

Enables divergent library synthesis

Verify with supplier catalog data

Evidence Dimension	Number of orthogonally reactive functional groups
Target Compound Data	3 orthogonal handles (C2-COOH, C3-I, C5-F)
Comparator Or Baseline	5-Fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (2 handles: C2-COOH, C5-F); 3-Iodo-1H-pyrrolo[2,3-b]pyridine (1 handle: C3-I); 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid (1 handle: C2-COOH)
Quantified Difference	+1 to +2 additional reactive handles vs. closest analogs
Conditions	Structural comparison based on CAS registry data and vendor catalogs (AchemBlock, BOC Sciences, AKSci)

Why This Matters

The availability of three orthogonal handles enables divergent library synthesis from a single starting material, reducing procurement complexity and cost for medicinal chemistry programs.

C3-Iodo vs. C3-Bromo Cross-Coupling Reactivity

Aryl iodides consistently outperform aryl bromides in Pd-catalyzed cross-coupling reactions due to lower C–X bond dissociation energy and faster oxidative addition kinetics. In the context of the pyrrolo[2,3-b]pyridine scaffold, the C3-iodo group enables room-temperature Suzuki-Miyaura couplings with a broader substrate scope compared to the corresponding C3-bromo analog [1]. Literature data on related heterocyclic systems show that aryl iodides react approximately 10–100 times faster than aryl bromides in standard Suzuki coupling conditions, and the trend I > Br >> Cl is universally observed [2]. The 3-iodo substituent on the target compound therefore provides a quantifiable kinetic advantage over hypothetical or commercially available 3-bromo-5-fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid analogs for library synthesis and late-stage diversification.

C3-I coupling kinetics

Class-level

10–100× faster oxidative addition vs C3-Br

Supports room-temperature coupling, broader scope

Based on general aryl halide reactivity

Evidence Dimension	Relative reactivity in Pd-catalyzed cross-coupling (oxidative addition rate)
Target Compound Data	C3-iodo: fastest oxidative addition among halogens; enables room-temperature coupling
Comparator Or Baseline	C3-bromo analog: approximately 10–100× slower oxidative addition (literature range for aryl halides); C3-chloro analog: generally unreactive under standard Suzuki conditions
Quantified Difference	Estimated 10- to 100-fold rate enhancement for C3-I vs. C3-Br; orders-of-magnitude advantage vs. C3-Cl
Conditions	General aryl halide reactivity trend in Pd(0)-catalyzed Suzuki-Miyaura coupling, referenced to broad literature precedent (organometallic chemistry textbooks); specific pyrrolo[2,3-b]pyridine cross-coupling examples documented in patent US9238651B2

Why This Matters

Faster cross-coupling kinetics translate to higher yields under milder conditions, reducing synthesis cost and enabling automation-compatible parallel library production.

• [1] Heinrich, T.; Wucherer-Plietker, M.; Buchstaller, H.-P. 1H-Pyrrolo[2,3-b]pyridine derivatives. US Patent 9,238,651 B2, issued January 19, 2016. Assigned to Merck Patent GmbH. Describes extensive cross-coupling functionalization of 3-iodo-pyrrolo[2,3-b]pyridine intermediates. View Source
• [2] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457–2483. Established the general reactivity order: I > Br >> Cl for oxidative addition. View Source

C5-Fluoro Effect: Physicochemical Differentiation

The C5-fluoro substituent exerts a significant electron-withdrawing effect on the pyridine ring, as evidenced by computed and experimental property differences. The target compound (C8H4FIN2O2, MW 306.03) incorporates fluorine at the 5-position of the 7-azaindole core, which lowers the pKa of the pyrrole NH (estimated ~1 unit reduction vs. non-fluorinated analog) and increases the scaffold's oxidative metabolic stability [1]. Compared to the unsubstituted parent 1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS 136818-50-3, MW 162.15), the target compound shows a molecular weight increase of 143.88 g/mol attributable to the F and I substituents, corresponding to a significant increase in lipophilicity (estimated ΔLogP ~+1.5 to +2.0 based on atom contribution methods) . This physicochemical profile positions the target compound as a more metabolically resilient and membrane-permeable building block than non-fluorinated analogs.

C5-F physicochemical impact

Class-level

ΔMW +143.88, est. ΔLogP +1.5–2.0, est. ΔpKa –1

Alters electron density and lipophilicity

Fragment-based estimates

Evidence Dimension	Calculated/estimated physicochemical properties: molecular weight, lipophilicity, electronic effects
Target Compound Data	MW 306.03; C8H4FIN2O2; electron-withdrawing F at C5 lowers pyrrole NH pKa; estimated ΔLogP contribution from F and I: +1.5 to +2.0 vs. unsubstituted parent
Comparator Or Baseline	1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS 136818-50-3): MW 162.15; C8H6N2O2; no halogen substituents; higher pyrrole NH pKa; lower lipophilicity
Quantified Difference	ΔMW = 143.88 g/mol; estimated ΔLogP ≈ +1.5 to +2.0; estimated ΔpKa (pyrrole NH) ≈ −1 unit
Conditions	Molecular formula and weight data from CAS records; pKa and LogP estimates based on fragment contribution methods (fluorine and iodine atom contributions to lipophilicity and electron withdrawal)

Why This Matters

The fluorine substituent enhances metabolic stability and membrane permeability of derived drug candidates, a well-established strategy in medicinal chemistry that is absent in non-fluorinated analogs.

• [1] Mérour, J.-Y.; Routier, S.; Suzenet, F.; Joseph, B. The Azaindole Framework in the Design of Kinase Inhibitors. Molecules 2014, 19, 19935–19979. Discusses the role of halogen substitution in modulating kinase inhibitor potency and pharmacokinetics. View Source

Market Availability vs. Analogs

An analysis of commercial supplier listings reveals differential availability patterns across the analog series that impact procurement decisions. The target compound (CAS 1936265-75-6) is listed through custom synthesis suppliers (Chembase, Chemsrc) and specialized building block vendors, indicating it occupies a niche intermediate position rather than a commodity catalog product . In contrast, the structurally simpler 3-iodo-1H-pyrrolo[2,3-b]pyridine (CAS 23616-57-1) is widely stocked by major distributors (Sigma-Aldrich, BOC Sciences) with prices as low as $19/100 mg . The 5-fluoro analog without 3-iodo (CAS 920978-94-5) is available from multiple vendors (AKSci, Bidepharm, BOC Sciences) at standard purities of 95–98% . This tiered availability reflects the synthetic complexity of installing both halogen substituents and the carboxylic acid simultaneously, making the target compound a higher-value, lower-volume procurement item suited for lead optimization rather than initial screening library construction.

Supplier landscape

Data to verify

Niche supplier vs. 4–5 distributors for analogs

Procurement lead-time context

Verify current stock and lead time

Evidence Dimension	Commercial availability and supplier diversity
Target Compound Data	Available through custom synthesis and niche building block suppliers; not listed by major distributors (Sigma-Aldrich, Fluorochem) as of search date
Comparator Or Baseline	3-Iodo-1H-pyrrolo[2,3-b]pyridine (CAS 23616-57-1): stocked by multiple major vendors; 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS 920978-94-5): available from AKSci, Bidepharm, BOC Sciences, Capot Chemical
Quantified Difference	Target compound: ≥1 custom synthesis supplier; Comparator 1 (3-iodo analog): ≥5 major distributors; Comparator 2 (5-fluoro analog): ≥4 verified vendors
Conditions	Supplier search conducted via Chemsrc, ChemicalBook, Chembase, Sigma-Aldrich catalog, and BOC Sciences database

Why This Matters

Researchers planning synthesis campaigns must account for longer lead times and potentially higher cost for the target compound relative to widely stocked analogs; however, the unique substitution pattern justifies procurement for lead optimization where specific SAR exploration is required.

5-Fluoro-3-iodo-7-azaindole-2-carboxylic Acid: Procurement & Applications

Divergent Kinase Inhibitor Library Synthesis

Medicinal chemistry teams engaged in FGFR, BTK, or CHK1 inhibitor programs can procure the target compound as a single, densely functionalized starting material for divergent library synthesis. The C3-iodo group is first diversified via Suzuki-Miyaura or Sonogashira cross-coupling to introduce aryl, heteroaryl, or alkynyl substituents, after which the C2-carboxylic acid is activated for amide bond formation with diverse amine fragments. This two-step sequence generates a matrix of products without intermediate protecting group manipulations. The approach is validated by the 1H-pyrrolo[2,3-b]pyridine FGFR inhibitor series described by Su et al. [1], where C5 substitution with electron-withdrawing groups enhanced FGFR1 potency from an IC₅₀ of 1900 nM (unsubstituted compound 1) to nanomolar-range activities in optimized derivatives.

Late-Stage Diversification for Lead Optimization

In lead optimization campaigns, the target compound serves as an advanced intermediate where the C3-iodo handle enables late-stage introduction of structurally diverse fragments to explore SAR around the solvent-exposed region of the kinase ATP-binding site. This strategy is supported by the patent literature, where 3-iodo-pyrrolo[2,3-b]pyridine intermediates were utilized extensively for preparing FGFR, IGF-1R, and CDK9 inhibitors [2]. The C5-fluoro substituent remains constant throughout diversification, providing a consistent electronic environment that mimics the metabolic stability profile of the final drug candidate. This scenario is most relevant when the lead series has already established the 5-fluoro-7-azaindole-2-carboxylic acid core as the optimal scaffold.

Chemical Probe Synthesis via Orthogonal Conjugation

Chemical biology groups developing targeted protein degradation probes (PROTACs) or fluorescently labeled kinase tracers benefit from the target compound's orthogonal functionality. The C2-carboxylic acid can be conjugated to E3 ligase ligands (e.g., VHL or cereblon binders) via amide linkage, while the C3-iodo group is reserved for subsequent introduction of a linker or fluorescent reporter through cross-coupling. This dual-functionalization capability eliminates the need for multiple building blocks and enables a two-step convergent synthesis of bifunctional molecules. The 7-azaindole scaffold's established role as a kinase hinge-binder, documented extensively in the azaindole kinase inhibitor review literature [3], ensures that the resulting probe molecules retain target engagement.

Process Route Scouting for Scale-Up

Process chemistry groups evaluating scalable routes to pyrrolo[2,3-b]pyridine-based APIs can use the target compound as a reference standard for analytical method development and impurity profiling. The compound's three distinct functional groups provide multiple chromophores for HPLC/UV-MS detection, facilitating reaction monitoring. While the compound itself may not be the direct large-scale intermediate, its structural complexity serves as a benchmark for assessing the efficiency of alternative synthetic routes that aim to install the 5-fluoro-3-iodo-2-carboxylic acid substitution pattern in fewer steps. The synthetic route described in the evitachem product page (starting from 2-chloro-5-fluoronicotinic acid via nucleophilic substitution and cyclization) provides a baseline process against which improved routes can be measured.

Application

Selection Property

Validation Focus

Divergent library synthesis (kinase research)

Orthogonal multi-handle reactivity

C3-I cross-coupling, C2-COOH amidation sequence

Late-stage lead optimization

C3-I for late-stage diversification

SAR around solvent-exposed region with constant C5-F core

Chemical probe synthesis (PROTACs/tracers)

Dual orthogonal conjugation sites

Target engagement retention via hinge-binding scaffold

Process route benchmarking

Structural complexity reference

Synthetic step count, impurity profiling baseline

• [1] Su, X.; Liu, Z.; Yue, L.; Wu, X.; Wei, W.; Que, H.; Ye, T.; Luo, Y.; Zhang, Y. Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Adv. 2021, 11, 20651–20661. Compound 1 FGFR1 IC₅₀ = 1900 nM; optimized compound 4h FGFR1 IC₅₀ = 7 nM. View Source
• [2] Aventis Pharma S.A. Novel pyrrolo(2,3-b)pyridine derivatives, the preparation and the pharmaceutical use thereof in the form of kinase inhibitors. US Patent Application 20090233956, filed March 30, 2005. Describes 3-iodo-pyrrolo[2,3-b]pyridine intermediates for IGF-1R, FGFR, and other kinase targets. View Source
• [3] Mérour, J.-Y.; Routier, S.; Suzenet, F.; Joseph, B. The Azaindole Framework in the Design of Kinase Inhibitors. Molecules 2014, 19, 19935–19979. View Source